Cas no 2248398-74-3 (1-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2,3-dihydro-1H-indole-1,5-dicarboxylate)

• Product Name: 1-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2,3-dihydro-1H-indole-1,5-dicarboxylate
• CAS No: 2248398-74-3
• MF: C₂₂H₂₀N₂O₆
• MW: 408.404006004334
• CID: 5866282
• PubChem ID: 165728708
• Update Time: 2025-08-05

1-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2,3-dihydro-1H-indole-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2,3-dihydro-1H-indole-1,5-dicarboxylate
• EN300-6521490
• 2248398-74-3

• Inchi： 1S/C22H20N2O6/c1-22(2,3)29-21(28)23-11-10-13-12-14(8-9-17(13)23)20(27)30-24-18(25)15-6-4-5-7-16(15)19(24)26/h4-9,12H,10-11H2,1-3H3
• InChI Key： SRXBIXALWPWCON-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=CC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 408.13213636g/mol
• Monoisotopic Mass: 408.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.2Ų

Additional information on 1-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2,3-dihydro-1H-indole-1,5-dicarboxylate

Compound CAS No. 2248398-74-3: 1-Tert-butyl 5-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl) 2,3-Dihydro-1H-lndole-1,5-Dicarboxylate

The compound with CAS No. 2248398-74-3, known as 1-Tert-butyl 5-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl) 2,3-Dihydro-1H-lndole-1,5-Dicarboxylate, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has been the subject of recent studies due to its unique structural features and promising properties in areas such as drug delivery systems and advanced materials.

The molecular structure of this compound is characterized by the presence of a tert-butyl group attached to an indole ring system. The indole moiety is further substituted with a dioxo isoindoline group at the 5-position. This combination of functional groups provides the molecule with both aromatic stability and versatile reactivity. Recent research has highlighted the importance of such structures in enhancing drug bioavailability and targeting specific cellular pathways.

One of the most notable applications of this compound is its role in the development of novel drug delivery systems. The dicarboxylate groups present in the molecule allow for easy modification and conjugation with other biomolecules, making it an ideal candidate for targeted drug delivery. Studies have shown that this compound can be used as a precursor for synthesizing more complex molecules with enhanced pharmacokinetic properties.

In addition to its medicinal applications, this compound has also been explored in the field of materials science. Its rigid structure and conjugated system make it suitable for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit excellent charge transport properties, making them potential candidates for next-generation electronic materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent studies have optimized these synthesis pathways by incorporating green chemistry principles, reducing waste and improving efficiency. These advancements have made the production of this compound more sustainable and scalable for industrial applications.

Furthermore, computational studies have been conducted to investigate the electronic properties and stability of this compound under various conditions. These studies have provided valuable insights into its potential uses in catalysis and sensor technology. The ability to predict molecular behavior through computational modeling has significantly accelerated the development of new applications for this compound.

In conclusion, the compound CAS No. 2248398-74-3, or 1-Tert-butyl 5-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl) 2,3-Dihydro-1H-lndole-1,5-Dicarboxylate, represents a promising advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and versatile functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings.